5lambda(5),8lambda(5)-Diazadispiro(4.2.4.2)tetradecane
Overview
Description
5lambda(5),8lambda(5)-Diazadispiro(4242)tetradecane is a complex organic compound characterized by its unique dispiro structure
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
5lambda(5),8lambda(5)-Diazadispiro(4.2.4.2)tetradecane can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.
Substitution: The compound may participate in substitution reactions, where certain functional groups are replaced by others.
Common Reagents and Conditions
The specific reagents and conditions for these reactions are not extensively detailed in the available literature. common reagents for oxidation might include oxidizing agents like potassium permanganate or chromium trioxide, while reduction might involve reagents like lithium aluminum hydride.
Major Products
Scientific Research Applications
5lambda(5),8lambda(5)-Diazadispiro(424
Chemistry: It can be used as a model compound for studying dispiro structures and their reactivity.
Medicine: There is limited information on its medical applications, but it could be explored for its potential biological activity.
Industry: Its unique structure might make it useful in the development of new materials or chemical processes.
Mechanism of Action
The mechanism by which 5lambda(5),8lambda(5)-Diazadispiro(4.2.4.2)tetradecane exerts its effects is not well-understood. The molecular targets and pathways involved in its action are not extensively studied, making it an area of potential research interest.
Comparison with Similar Compounds
Similar Compounds
Dispiro[4.2.4.2]tetradecane: A similar compound with a dispiro structure but lacking the diaza groups.
Tetradecane: A simpler hydrocarbon with a linear structure, lacking the complexity of the dispiro and diaza groups.
Uniqueness
5lambda(5),8lambda(5)-Diazadispiro(4.2.4.2)tetradecane is unique due to its dispiro structure combined with diaza groups, which may impart distinct chemical and physical properties compared to simpler or structurally different compounds.
Properties
CAS No. |
30098-65-8 |
|---|---|
Molecular Formula |
C12H24N2+2 |
Molecular Weight |
196.33 g/mol |
IUPAC Name |
5,8-diazoniadispiro[4.2.48.25]tetradecane |
InChI |
InChI=1S/C12H24N2/c1-2-6-13(5-1)9-11-14(12-10-13)7-3-4-8-14/h1-12H2/q+2 |
InChI Key |
MUJATFRBSGQYJY-UHFFFAOYSA-N |
Canonical SMILES |
C1CC[N+]2(C1)CC[N+]3(CCCC3)CC2 |
Origin of Product |
United States |
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